1. Home
  2. Product
  3. [1-oxo-3-(2-phenyl-1H-indol-3-yl)-1,3-dihydro-2H-isoindol-2-yl]acetic acid
[1-oxo-3-(2-phenyl-1H-indol-3-yl)-1,3-dihydro-2H-isoindol-2-yl]acetic acid [1-oxo-3-(2-phenyl-1H-indol-3-yl)-1,3-dihydro-2H-isoindol-2-yl]acetic acid
Brand Name: Vulcanchem
CAS No.:
VCID: VC0765957
InChI: InChI=1S/C24H18N2O3/c27-20(28)14-26-23(16-10-4-5-11-17(16)24(26)29)21-18-12-6-7-13-19(18)25-22(21)15-8-2-1-3-9-15/h1-13,23,25H,14H2,(H,27,28)
SMILES: C1=CC=C(C=C1)C2=C(C3=CC=CC=C3N2)C4C5=CC=CC=C5C(=O)N4CC(=O)O
Molecular Formula: C24H18N2O3
Molecular Weight: 382.4 g/mol

[1-oxo-3-(2-phenyl-1H-indol-3-yl)-1,3-dihydro-2H-isoindol-2-yl]acetic acid

CAS No.:

Cat. No.: VC0765957

Molecular Formula: C24H18N2O3

Molecular Weight: 382.4 g/mol

* For research use only. Not for human or veterinary use.

[1-oxo-3-(2-phenyl-1H-indol-3-yl)-1,3-dihydro-2H-isoindol-2-yl]acetic acid -

Specification

Molecular Formula C24H18N2O3
Molecular Weight 382.4 g/mol
IUPAC Name 2-[3-oxo-1-(2-phenyl-1H-indol-3-yl)-1H-isoindol-2-yl]acetic acid
Standard InChI InChI=1S/C24H18N2O3/c27-20(28)14-26-23(16-10-4-5-11-17(16)24(26)29)21-18-12-6-7-13-19(18)25-22(21)15-8-2-1-3-9-15/h1-13,23,25H,14H2,(H,27,28)
Standard InChI Key KDDBPCKYRYGKHD-UHFFFAOYSA-N
SMILES C1=CC=C(C=C1)C2=C(C3=CC=CC=C3N2)C4C5=CC=CC=C5C(=O)N4CC(=O)O
Canonical SMILES C1=CC=C(C=C1)C2=C(C3=CC=CC=C3N2)C4C5=CC=CC=C5C(=O)N4CC(=O)O

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19